Cas no 1824399-96-3 (2,2-Difluoro-1-(3-methoxy-4-methylphenyl)ethan-1-amine)

• Product Name: 2,2-Difluoro-1-(3-methoxy-4-methylphenyl)ethan-1-amine
• CAS No: 1824399-96-3
• MF: C₁₀H₁₃F₂NO
• MW: 201.213129758835
• CID: 6286021
• PubChem ID: 130059901
• Update Time: 2025-06-25

2,2-Difluoro-1-(3-methoxy-4-methylphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(3-methoxy-4-methylphenyl)ethan-1-amine
• EN300-1928073
• 1824399-96-3
• 2,2-Difluoro-1-(3-methoxy-4-methylphenyl)ethan-1-amine

• Inchi： 1S/C10H13F2NO/c1-6-3-4-7(5-8(6)14-2)9(13)10(11)12/h3-5,9-10H,13H2,1-2H3
• InChI Key： CQXDYKCRRISRRQ-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(C)=C(C=1)OC)N)F

Computed Properties

• Exact Mass: 201.09652036g/mol
• Monoisotopic Mass: 201.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

Additional information on 2,2-Difluoro-1-(3-methoxy-4-methylphenyl)ethan-1-amine

Recent Advances in the Study of 2,2-Difluoro-1-(3-methoxy-4-methylphenyl)ethan-1-amine (CAS: 1824399-96-3)

In recent years, the compound 2,2-Difluoro-1-(3-methoxy-4-methylphenyl)ethan-1-amine (CAS: 1824399-96-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoro and methoxy-methylphenyl substituents, has shown promising potential in various therapeutic applications. The following research brief consolidates the latest findings and developments related to this compound, providing a comprehensive overview of its current status in scientific exploration.

Recent studies have focused on the synthesis and pharmacological evaluation of 2,2-Difluoro-1-(3-methoxy-4-methylphenyl)ethan-1-amine. Researchers have developed optimized synthetic routes to enhance yield and purity, which are critical for its application in drug development. The compound's structural features, particularly the difluoro moiety, have been linked to improved metabolic stability and bioavailability, making it a candidate for further investigation in central nervous system (CNS) disorders and inflammatory diseases.

One of the key areas of interest is the compound's interaction with specific biological targets. Preliminary in vitro studies suggest that 2,2-Difluoro-1-(3-methoxy-4-methylphenyl)ethan-1-amine exhibits selective binding to certain neurotransmitter receptors, which could explain its potential efficacy in modulating neurological pathways. Additionally, its anti-inflammatory properties have been explored in animal models, showing reduced cytokine production and amelioration of inflammatory responses. These findings underscore the compound's versatility and therapeutic promise.

Further investigations into the pharmacokinetics and toxicology of 2,2-Difluoro-1-(3-methoxy-4-methylphenyl)ethan-1-amine are underway. Early-phase clinical trials are being planned to assess its safety and efficacy in humans, with a particular focus on dose optimization and side effect profiles. The compound's unique chemical structure also opens avenues for derivative development, where slight modifications could lead to enhanced therapeutic effects or reduced toxicity.

In conclusion, 2,2-Difluoro-1-(3-methoxy-4-methylphenyl)ethan-1-amine (CAS: 1824399-96-3) represents a promising candidate in the realm of chemical biology and pharmaceutical research. Its multifaceted pharmacological properties and potential applications in CNS and inflammatory disorders highlight its significance. Continued research and clinical validation will be essential to fully realize its therapeutic potential and translate these findings into viable treatment options.